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Compound of Interest

Compound Name: 2,6-Deoxyfructosazine-13C4

Cat. No.: B565449 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

2,6-Deoxyfructosazine-13C4. The following procedures are designed to ensure a safe

laboratory environment and operational efficiency.

Core Safety Assessment
Based on available safety data for the parent compound, 2,5-Deoxyfructosazine, this chemical

is not classified as hazardous.[1] The carbon-13 isotopic label (¹³C₄) is a stable, non-radioactive

isotope and therefore does not introduce any radiological hazards. Consequently, the primary

safety considerations are aligned with standard laboratory practices for handling non-

hazardous chemical substances.

Personal Protective Equipment (PPE)
While 2,6-Deoxyfructosazine-13C4 is not classified as hazardous, adherence to standard

laboratory personal protective equipment protocols is mandatory to minimize exposure and

ensure safety.
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or safety goggles

Protects against accidental

splashes or aerosol

generation.

Hand Protection
Standard laboratory gloves

(e.g., nitrile)

Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Protects clothing and skin from

potential spills.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2,6-Deoxyfructosazine-13C4 is crucial for maintaining

safety and experimental integrity.
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Figure 1. Experimental Workflow for 2,6-Deoxyfructosazine-13C4
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Figure 1. Experimental Workflow for 2,6-Deoxyfructosazine-13C4
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Disposal Plan
As a non-hazardous substance, the disposal of 2,6-Deoxyfructosazine-13C4 and its empty

containers should adhere to institutional and local guidelines for non-hazardous chemical

waste.

Unused Product: Dispose of as non-hazardous chemical waste. Consult your institution's

Environmental Health and Safety (EHS) office for specific procedures.[2][3]

Empty Containers: Once empty, containers can typically be disposed of in the regular trash,

provided they are triple-rinsed with a suitable solvent and the label is defaced.[2]

Contaminated Materials: Any lab materials (e.g., pipette tips, paper towels) that come into

contact with the chemical should be disposed of as non-hazardous solid waste.[2]

It is the responsibility of the user to ensure that waste is managed in accordance with all

applicable local, state, and federal regulations.[4] When in doubt, contact your institution's EHS

department for guidance.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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